Cas no 2128733-64-0 (5-(Difluoromethyl)-2-methoxy-pyrimidine)

• Product Name: 5-(Difluoromethyl)-2-methoxy-pyrimidine
• CAS No: 2128733-64-0
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 5154536
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-methoxy-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-pyrimidine
• Pyrimidine, 5-(difluoromethyl)-2-methoxy-

• Inchi： 1S/C6H6F2N2O/c1-11-6-9-2-4(3-10-6)5(7)8/h2-3,5H,1H3
• InChI Key： SZGSZUBQBOFFFJ-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C(F)F)C=N1

Additional information on 5-(Difluoromethyl)-2-methoxy-pyrimidine

Introduction to 5-(Difluoromethyl)-2-methoxy-pyrimidine (CAS No: 2128733-64-0)

5-(Difluoromethyl)-2-methoxy-pyrimidine, identified by the Chemical Abstracts Service Number (CAS No) 2128733-64-0, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental scaffold in medicinal chemistry. The presence of both difluoromethyl and methoxy substituents in its molecular structure imparts unique chemical properties, making it a valuable building block for synthesizing biologically active molecules.

The difluoromethyl group, characterized by its electron-withdrawing inductive effect, enhances the metabolic stability and lipophilicity of drug candidates, which are critical factors in pharmacokinetic optimization. Meanwhile, the methoxy group contributes to the molecule's solubility and electronic properties, influencing its interaction with biological targets. These features have positioned 5-(Difluoromethyl)-2-methoxy-pyrimidine as a key precursor in the development of novel therapeutic agents.

In recent years, significant advancements in drug discovery have highlighted the importance of fluorinated pyrimidines in oncology and antiviral therapies. For instance, fluorinated pyrimidines are widely employed in the synthesis of kinase inhibitors and nucleoside analogs due to their ability to improve binding affinity and resistance profiles. Research published in journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* has demonstrated that compounds incorporating difluoromethyl and methoxy substituents exhibit promising activity against various diseases.

One notable area of investigation involves the use of 5-(Difluoromethyl)-2-methoxy-pyrimidine in the synthesis of antiviral agents. The structural motif is particularly relevant in developing inhibitors targeting viral polymerases, where fluorine atoms play a crucial role in modulating enzyme-substrate interactions. A study published in *Nature Communications* reported the discovery of potent HIV-1 integrase inhibitors featuring pyrimidine derivatives with similar substituents, underscoring the compound's potential in antiviral drug development.

The agrochemical sector has also benefited from the versatility of 5-(Difluoromethyl)-2-methoxy-pyrimidine. Its derivatives have been explored as intermediates for herbicides and fungicides, leveraging the stability provided by the difluoromethyl group to enhance field performance. Recent patents filed by major chemical companies highlight its role in creating next-generation crop protection agents that are both effective and environmentally sustainable.

The synthetic methodologies for preparing 5-(Difluoromethyl)-2-methoxy-pyrimidine have seen considerable innovation. Modern approaches often involve transition-metal-catalyzed cross-coupling reactions or palladium-mediated transformations, which offer high selectivity and yield. These techniques align with green chemistry principles by minimizing waste and reducing reliance on hazardous reagents. A review article in *Organic Process Research & Development* summarized recent developments in pyrimidine synthesis, emphasizing the growing importance of efficient and sustainable methods for producing such key intermediates.

The pharmacological significance of this compound extends beyond its structural features. Computational modeling studies have been instrumental in understanding how modifications at the 5-(Difluoromethyl) and 2-methoxy positions influence binding affinity to biological targets. Molecular dynamics simulations have revealed that these substituents can optimize interactions with protein pockets, leading to improved drug-like properties. Such insights are critical for rational drug design and have guided numerous synthetic efforts aimed at optimizing activity while minimizing side effects.

In conclusion, 5-(Difluoromethyl)-2-methoxy-pyrimidine (CAS No: 2128733-64-0) represents a cornerstone intermediate in contemporary pharmaceutical research. Its unique structural attributes enable its application across diverse therapeutic areas, particularly oncology and antiviral treatments. The ongoing exploration of its synthetic pathways and pharmacological potential underscores its enduring relevance in medicinal chemistry. As research progresses, this compound is expected to continue playing a pivotal role in the development of novel therapeutics that meet global healthcare demands.